Silver metaphosphate

• InChI: InChI=1S/Ag.HO3P/c;1-4(2)3/h;(H,1,2,3)/q+1;/p-1
• InChI Key: RNJWWPJDKFJOGY-UHFFFAOYSA-M
• Canonical SMILES: [O-]P(=O)=O.[Ag+]
• Molecular Formula: AgO3P
• Molecular Weight: 186.840 g/mol
• CAS No.: 13465-96-8

Description

Silver metaphosphate is a chemical compound with the formula AgPO₃. It is a white solid with a density of 6.370 grams per cubic centimeter and a melting point of 482 degrees Celsius . This compound is known for its stability and unique properties, making it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions: Silver metaphosphate can be synthesized through the reaction of silver nitrate (AgNO₃) with metaphosphoric acid (HPO₃). The reaction typically occurs in an aqueous solution, followed by the precipitation of this compound as a white solid .

Industrial Production Methods: In industrial settings, this compound is often produced using the melt-quenching method. This involves melting a mixture of silver oxide (Ag₂O) and phosphorus pentoxide (P₂O₅) at high temperatures, followed by rapid cooling to form a glassy solid . This method ensures the formation of a homogeneous product with consistent properties.

Chemical Reactions Analysis

Types of Reactions: Silver metaphosphate undergoes various chemical reactions, including:

Oxidation: this compound can be oxidized to form silver orthophosphate (Ag₃PO₄) under specific conditions.

Reduction: It can be reduced to elemental silver and phosphorus compounds.

Substitution: Silver ions in this compound can be substituted with other metal ions, leading to the formation of mixed-metal phosphates.

Common Reagents and Conditions:

Oxidation: Oxidizing agents such as hydrogen peroxide (H₂O₂) or potassium permanganate (KMnO₄) are commonly used.

Reduction: Reducing agents like sodium borohydride (NaBH₄) or hydrazine (N₂H₄) are employed.

Substitution: Metal salts such as copper sulfate (CuSO₄) or zinc chloride (ZnCl₂) are used for substitution reactions.

Major Products Formed:

Oxidation: Silver orthophosphate (Ag₃PO₄)

Reduction: Elemental silver (Ag) and phosphorus compounds

Substitution: Mixed-metal phosphates (e.g., copper metaphosphate, zinc metaphosphate)

Scientific Research Applications

Silver metaphosphate has a wide range of applications in scientific research, including:

Chemistry: It is used as a precursor for the synthesis of other silver-containing compounds and as a catalyst in various chemical reactions.

Biology: this compound exhibits antibacterial properties, making it useful in the development of antimicrobial coatings and materials.

Medicine: It is explored for its potential in drug delivery systems and as a component in bioactive glasses for bone regeneration.

Industry: this compound is used in the production of specialty glasses and ceramics, as well as in the fabrication of photonic devices.

Mechanism of Action

The mechanism by which silver metaphosphate exerts its effects involves the release of silver ions (Ag⁺) in aqueous environments. These ions interact with microbial cell membranes, leading to the disruption of cellular processes and ultimately causing cell death . The molecular targets include proteins and enzymes essential for microbial survival . Additionally, silver ions can generate reactive oxygen species (ROS), further enhancing their antimicrobial activity .

Comparison with Similar Compounds

Silver orthophosphate (Ag₃PO₄): A light-sensitive, yellow compound used in photocatalysis and as an antimicrobial agent.

Silver pyrophosphate (Ag₄P₂O₇): A white precipitate used in analytical chemistry and as a light-sensitive material.

Silver iodide (AgI): Known for its use in cloud seeding and as a photographic material.

Uniqueness of Silver Metaphosphate: this compound stands out due to its stability and ability to form clear, stable glasses with high ionic conductivity when combined with other compounds like silver iodide . This makes it particularly valuable in applications requiring durable and efficient materials, such as in photonic devices and antimicrobial coatings.